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Foreword: A Note on the Molecular Identity of
Sodium Methylsilanetriolate

Sodium methylsilanetriolate, a cornerstone organosilicon compound, presents a degree of
ambiguity in scientific and commercial literature regarding its precise molecular structure. While
the CAS Number 16589-43-8 is most consistently associated with the trisodium salt, having the
molecular formula CHsNasOsSi, it is not uncommon to find the same CAS number linked to a
monosodium salt with the formula CHsNaOsSi. This guide will primarily focus on the trisodium
variant, which is supported by molecular weight data from numerous chemical suppliers.
However, researchers should be cognizant of this discrepancy and are advised to confirm the
exact nature of their material through appropriate analytical methods. This guide will address
the properties and synthesis pathways applicable to both forms where relevant, acknowledging
the underlying chemistry of the methylsilanetriol anion.

Introduction: The Architectural Versatility of an
Organosilicon Building Block
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Sodium methylsilanetriolate is an organosilicon compound of significant industrial and
research interest. It belongs to the class of silanolates, which are salts of silanols (compounds
containing Si-OH groups). The presence of a methyl group bonded directly to the silicon atom,
combined with the ionic nature imparted by the sodium counterions, bestows upon this
molecule a unique combination of organic and inorganic characteristics. This duality is the
foundation of its utility as a versatile precursor for silicone polymers, a surface modifying agent,
and a key component in advanced material formulations. Its high solubility in water, a feature
not common to many organosilane precursors, further enhances its applicability in a wide
range of processes. This guide provides a comprehensive overview of the fundamental
properties of sodium methylsilanetriolate, intended for researchers, scientists, and
professionals in drug development and materials science who seek to leverage its unique
chemical architecture.

Physicochemical Properties: A Quantitative
Overview

The physical and chemical properties of sodium methylsilanetriolate dictate its behavior in
various applications. The data presented here is a synthesis of information from multiple
sources and should be considered as typical values.

Table 1: Physicochemical Properties of Sodium Methylsilanetriolate (Trisodium Salt)
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Property

Value

Source(s)

Chemical Name

Sodium methylsilanetriolate

[1]2]

Trisodium methylsilanetriolate,

Synonyms ) S [3]
Methylsilanetriol trisodium salt

CAS Number 16589-43-8 [11[2]

Molecular Formula CHsNasOsSi [1112]

Molecular Weight 160.09 g/mol [1]
Typically supplied as a 30%
agueous solution, which is a

Appearance o ) ] [4]
clear liquid. The solid form is a
white powder.

Solubility Soluble in water.

N ] ~200.8 °C at 760 mmHg (for

Boiling Point [2]
the salt)

Flash Point ~75.2 °C [2]

Density ~1.24 g/lcm3 [2]

Synthesis of Sodium Methylsilanetriolate: A Two-

Step Approach

The synthesis of sodium methylsilanetriolate is fundamentally a two-step process involving
hydrolysis of a suitable methyl-substituted silicon precursor followed by neutralization with a
sodium base. The choice of precursor and the control of reaction conditions are critical to
obtaining a product with the desired properties and purity.

Step 1: Hydrolysis of Methyl-Silicon Precursors

The initial step involves the hydrolysis of a methyl-substituted chlorosilane or alkoxysilane.
Methyltrichlorosilane (CHsSiCls) is a common industrial precursor due to its reactivity.[5] The
hydrolysis reaction replaces the chloro groups with hydroxyl groups to form methylsilanetriol
(CHsSi(OH)s) and hydrochloric acid as a byproduct.[5]
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Reaction: CHsSICls + 3H20 - CHsSi(OH)s + 3HCI

Alternatively, methyltrialkoxysilanes, such as methyltrimethoxysilane (CH3Si(OCHs)s) or
methyltriethoxysilane (CHsSi(OC:zHs)s), can be used.[5] The hydrolysis of these precursors
yields methylsilanetriol and the corresponding alcohol. This route can offer better control over

the reaction rate.

Reaction: CH3Si(OCHs)s + 3H20 — CH3Si(OH)s + 3CH3sOH

Hydrolysis

Water Methylsilanetriol
(H20) (CHsSi(OH)3)
Hydrolysis

Methyltrichlorosilane\ Hydrochloric Acid
(CHsSIClz) J (HCI)

Click to download full resolution via product page

Caption: Hydrolysis of Methyltrichlorosilane.
Experimental Protocol: General Hydrolysis of Methyltrichlorosilane

o Causality: The use of a significant excess of water helps to drive the hydrolysis to completion
and to dissipate the heat generated by this exothermic reaction. Gradual addition of the
methyltrichlorosilane is crucial to control the reaction rate and prevent a dangerous
temperature increase and excessive HCI fuming. A patent describes a method where
methyltrichlorosilane is introduced into water in a cyclical manner at 40-60 °C to better

control the reaction.[6]

o Reaction Setup: A reaction vessel equipped with a stirrer, dropping funnel, and a means to
control the temperature (e.g., an ice bath) is charged with deionized water.

o Addition of Precursor: Methyltrichlorosilane is added dropwise to the vigorously stirred water.
The rate of addition is controlled to maintain the reaction temperature within a manageable
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range, typically below 40 °C.[7]

o Reaction Completion: After the addition is complete, the mixture is stirred for a period to

ensure complete hydrolysis.

o Separation: The resulting mixture contains solid methylsilanetriol (which is prone to self-
condensation) and an aqueous solution of hydrochloric acid. The solid product is then

separated by filtration.[7]

e Washing: The filtered solid is washed with water until the washings are neutral to remove

residual hydrochloric acid.[7]

Step 2: Neutralization to Form the Sodium Salt

The second step involves the neutralization of the methylsilanetriol with a sodium base,
typically sodium hydroxide (NaOH), to form sodium methylsilanetriolate. The stoichiometry of
the sodium hydroxide will determine the final salt form (mono-, di-, or trisodium). For the

trisodium salt, three equivalents of NaOH are required.

Reaction: CHsSi(OH)s + 3NaOH - CHsSi(ONa)s + 3H20

Neutralization

Sodium Hydroxiden Sodium Methylsilanetriolate
(NaOH) J (CHsSi(ONa)s)

Neutralization
. )
Methylsilanetriol Water
(CHsSi(OH)3) ) (H20)

Click to download full resolution via product page

Caption: Neutralization of Methylsilanetriol.

Experimental Protocol: General Neutralization of Methylsilanetriol
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o Causality: The reaction is typically carried out in an aqueous medium. Heating the reaction
mixture can facilitate the dissolution of methylsilanetriol and ensure complete neutralization.
A Chinese patent describes a substitution reaction with sodium hydroxide at 80-90 °C.[7]

o Reaction Setup: The washed methylsilanetriol from the hydrolysis step is suspended in water
in a reaction vessel equipped with a stirrer and a heating mantle.

o Addition of Base: A stoichiometric amount of sodium hydroxide solution is added to the
suspension. For the trisodium salt, three molar equivalents of NaOH are used.

o Reaction: The mixture is heated, for instance to 80-90 °C, and stirred for a period of 0.5-1.5
hours to ensure complete reaction and formation of the sodium salt.[7]

« |solation: The resulting solution of sodium methylsilanetriolate can be used directly or the
solid product can be isolated by evaporation of the water.

Chemical Reactivity and Mechanistic Insights

The reactivity of sodium methylsilanetriolate is dominated by the nucleophilic character of
the silanolate (Si-O~) groups and the presence of the methyl group.

» Hydrolysis and Condensation: In aqueous solutions, sodium methylsilanetriolate exists in
equilibrium with its hydrolyzed form, methylsilanetriol. The silanol groups (Si-OH) are highly
reactive and can undergo condensation reactions to form siloxane bonds (Si-O-Si). This
process is the basis for the formation of silicone polymers and networks. The rate of
condensation is influenced by pH, concentration, and temperature.

« Reaction with Electrophiles: The silanolate groups are strong nucleophiles and will react with
a variety of electrophiles. For example, reaction with alkyl halides can lead to the formation
of silyl ethers.

» Surface Modification: The silanol groups can react with hydroxyl groups present on the
surfaces of materials like glass, silica, and metal oxides to form stable covalent Si-O-
Substrate bonds. This property is exploited for surface modification to impart hydrophobicity
or improve adhesion.

Analytical Characterization
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A suite of analytical techniques is employed to confirm the identity, purity, and structure of
sodium methylsilanetriolate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organosilicon compounds.

e 1H NMR: The proton NMR spectrum would be expected to show a singlet for the methyl
protons (Si-CHs). The chemical shift of this peak would provide information about the
electronic environment of the silicon atom.

e 13C NMR: The carbon-13 NMR spectrum would show a single resonance for the methyl
carbon. Its chemical shift would be characteristic of a carbon atom bonded to silicon.[8][9]

e 29Si NMR: Silicon-29 NMR is particularly informative for organosilicon compounds.[10][11]
[12] A single resonance would be expected for the silicon atom in sodium
methylsilanetriolate. The chemical shift would be highly sensitive to the nature of the
substituents on the silicon atom (in this case, one methyl group and three oxygen atoms).
[10][13]

Experimental Protocol: General NMR Sample Preparation

o Causality: The choice of a deuterated solvent is crucial to avoid large solvent signals that
would obscure the analyte's peaks. The concentration of the sample is optimized to achieve
a good signal-to-noise ratio in a reasonable acquisition time.[2][14][15][16]

» Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble (e.g.,
D20 for the sodium salt).

o Sample Preparation: Dissolve an appropriate amount of the sample (typically 5-20 mg for *H
NMR, 20-50 mg for 33C NMR) in approximately 0.6-0.7 mL of the deuterated solvent in a
clean vial.[2]

o Transfer: Transfer the solution to a 5 mm NMR tube, ensuring the liquid level is between 4.0
and 5.0 cm.[2]
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e Analysis: Acquire the NMR spectra on a spectrometer, locking on the deuterium signal of the
solvent and shimming the magnetic field to achieve optimal resolution.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule by
measuring the absorption of infrared radiation.

Table 2: Expected FTIR Peak Assignments for Sodium Methylsilanetriolate

Wavenumber (cm~?) Vibration

~2960-2900 C-H stretching of the methyl group

~1260 Si-CHs symmetric deformation

~1100-1000 Si-O stretching (broad and strong, characteristic

of siloxanes and silanolates)

~800-750 Si-C stretching and CHs rocking

Experimental Protocol: FTIR Sample Preparation (KBr Pellet Method for Solids)

o Causality: The sample is dispersed in a KBr matrix, which is transparent to infrared radiation
in the mid-IR region. The mixture is pressed into a thin, transparent pellet to allow the IR
beam to pass through. The sample must be finely ground to minimize scattering of the IR
radiation.[17][18][19][20][21]

e Grinding: Grind 1-2 mg of the solid sample with 200-250 mg of dry, spectroscopic grade KBr
powder in an agate mortar and pestle to obtain a fine, homogeneous mixture.[17]

o Pellet Formation: Place the mixture into a die set and apply pressure (typically 8,000-10,000
psi) using a hydraulic press to form a transparent or translucent pellet.[17]

e Analysis: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the
spectrum.[18]

Applications in Research and Development
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The unique properties of sodium methylsilanetriolate make it a valuable material in a variety
of fields.

o Coatings and Adhesives: It is used as a precursor for silicone resins and as an adhesion
promoter in coatings and sealants. The ability to form a durable, cross-linked siloxane
network upon curing contributes to enhanced weather resistance and bonding strength.

o Water Repellents: Sodium methylsilanetriolate is widely used as a water-repellent
treatment for masonry, concrete, and other porous building materials. Upon application, it
reacts with atmospheric carbon dioxide and moisture to form a hydrophobic
methylpolysiloxane network within the pores of the substrate.

» Surface Modification: Its ability to react with surface hydroxyl groups makes it an excellent
agent for modifying the surfaces of glass, fillers, and pigments to improve compatibility with
polymer matrices and to impart hydrophobicity.

» Drug Development and Pharmaceuticals: While less common, organosilicon compounds are
being explored in drug development. The incorporation of silicon into drug molecules can
alter their metabolic stability and pharmacokinetic properties. Sodium methylsilanetriolate
could serve as a precursor for the synthesis of more complex organosilicon compounds with
potential biological activity. Its use as an intermediate in the synthesis of complex drug
molecules has been suggested.

Safety and Handling

Sodium methylsilanetriolate, particularly in its concentrated aqueous solution form, is a
corrosive material.

e Hazards: It can cause severe skin burns and eye damage. Inhalation of mists or vapors may
cause respiratory irritation.[4]

« Handling: Always handle sodium methylsilanetriolate in a well-ventilated area, wearing
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.

e Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.
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» Disposal: Dispose of waste material in accordance with local, regional, and national
regulations.

Conclusion: A Molecule of Enduring Significance

Sodium methylsilanetriolate stands as a testament to the versatility of organosilicon
chemistry. Its unique hybrid nature, combining the reactivity of a silanolate with the organic
character of a methyl group, provides a powerful tool for materials scientists and chemists.
From enhancing the durability of our built environment to offering potential avenues for
innovation in high-tech applications, the fundamental properties of this compound ensure its
continued importance in both industrial processes and cutting-edge research. A thorough
understanding of its synthesis, reactivity, and characterization is paramount for unlocking its full
potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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